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Compound of Interest

Compound Name: Pentoxyl!

Cat. No.: B093581

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Pentoxyl (CAS 147-61-5), also known
as 5-Hydroxymethyl-4-methyluracil. Adherence to these procedures is critical for ensuring
laboratory safety and proper chemical management.

Physicochemical and Toxicity Data

A summary of the key quantitative data for Pentoxyl is presented below for easy reference.

Property Value

Molecular Formula CeHsN20s3
Molecular Weight 156.14 g/mol [1]
CAS Number 147-61-5[2][3]
Density 1.308 g/cm3[4]
Appearance Solid[1]

Acute Toxicity (Oral) LD50 (rat): 5 g/kg[4]

Personal Protective Equipment (PPE)

Strict adherence to the following personal protective equipment guidelines is mandatory to
minimize exposure and ensure personal safety when handling Pentoxyl.
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PPE Category Specification

Safety glasses with side-shields conforming to

EN166 standards are required.[2] For
Eye/Face Protection operations with a higher risk of splashing,

chemical safety goggles and a face shield

should be utilized.

Wear impervious, chemically resistant gloves
) ] (e.g., nitrile) and a lab coat.[2] Ensure gloves
Skin Protection ) )
are inspected before use and disposed of

properly after handling.

For tasks that may generate dust, a NIOSH-
) ) approved respirator is necessary.[2] Work
Respiratory Protection . }
should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

) Wear suitable protective clothing to prevent skin
Body Protection
contact.[2]

Operational Handling and Storage Plan

Proper handling and storage are crucial to maintaining the integrity of Pentoxyl and ensuring a
safe laboratory environment.

Handling Procedures:

o Engineering Controls: Handle Pentoxyl in a well-ventilated area. The use of a chemical fume
hood is strongly recommended to minimize inhalation exposure.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,
drink, or smoke in areas where Pentoxyl is handled or stored.

o Spill Prevention: Employ careful handling techniques to avoid spills. Keep containers tightly
sealed when not in use.

Storage Procedures:
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o Container: Store in a tightly closed, light-resistant container.
» Conditions: Keep in a cool, dry, and well-ventilated place.[5]

e Incompatibilities: Avoid storage with strong oxidizing agents.

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[2]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact . . o
clothing. Seek medical attention if irritation

persists.[2]

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes, holding the eyelids open. Seek

immediate medical attention.[2]

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . )
Seek immediate medical attention.[2]

Spill and Disposal Plan

A systematic approach to spill management and waste disposal is essential for environmental
and personal safety.

Spill Cleanup:
o Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Use appropriate absorbent materials to contain the spill. Avoid generating dust.
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o Collect: Carefully collect the spilled material and place it in a sealed container for disposal.
Disposal Protocol:

o Dispose of Pentoxyl waste in accordance with all applicable federal, state, and local
environmental regulations.[2] Contact a licensed professional waste disposal service to
ensure proper disposal.

Visual Workflow Guides

The following diagrams illustrate the key workflows for handling and emergency procedures
involving Pentoxyl.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b093581?utm_src=pdf-body
https://www.chemicalbook.com/msds/5-hydroxymethyl-6-methyluracil.pdf
https://www.benchchem.com/product/b093581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Pentoxyl Handling Workflow

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Handle Pentoxyl in
Well-Ventilated Area
(Fume Hood Recommended)

:

Store in Tightly Sealed
Container in a Cool, Dry Place

:

Clean Work Area and
Wash Hands Thoroughly

Pentoxyl Spill Response

(Evacuate Immediate Aree)
Don Additional PPE
(Respirator if necessary)
Contain Spill with
Inert Absorbent Material
Collect and Place in
Sealed Waste Container
(Decontaminate Spill Area)

Dispose of Waste
According to Regulations

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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